Cas no 1260654-94-1 (1-(5-bromo-2-methoxyphenyl)cyclobutane-1-carbonitrile)

• Product Name: 1-(5-bromo-2-methoxyphenyl)cyclobutane-1-carbonitrile
• CAS No: 1260654-94-1
• MF: C₁₂H₁₂BrNO
• MW: 266.13378238678
• MDL: MFCD11036695
• CID: 4565454
• PubChem ID: 83740138
• Update Time: 2025-06-08

1-(5-bromo-2-methoxyphenyl)cyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(5-Bromo-2-methoxyphenyl)cyclobutanecarbonitrile
• Cyclobutanecarbonitrile, 1-(5-bromo-2-methoxyphenyl)-
• 1-(5-bromo-2-methoxyphenyl)cyclobutane-1-carbonitrile

• MDL： MFCD11036695
• Inchi： 1S/C12H12BrNO/c1-15-11-4-3-9(13)7-10(11)12(8-14)5-2-6-12/h3-4,7H,2,5-6H2,1H3
• InChI Key： ZOHGJJSAMWGRCV-UHFFFAOYSA-N
• SMILES： C1(C2=CC(Br)=CC=C2OC)(C#N)CCC1

Additional information on 1-(5-bromo-2-methoxyphenyl)cyclobutane-1-carbonitrile

Introduction to 1-(5-bromo-2-methoxyphenyl)cyclobutane-1-carbonitrile (CAS No. 1260654-94-1)

1-(5-bromo-2-methoxyphenyl)cyclobutane-1-carbonitrile (CAS No. 1260654-94-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural framework, combines a cyclobutane core with a phenyl ring substituted with bromine and methoxy groups, further functionalized by a nitrile moiety. The presence of these distinct chemical groups imparts a rich reactivity profile, making it a valuable scaffold for the development of novel bioactive molecules.

The structural motif of 1-(5-bromo-2-methoxyphenyl)cyclobutane-1-carbonitrile is particularly intriguing due to its potential to interact with biological targets in multiple ways. The cyclobutane ring, known for its rigidity and stability, can serve as a conformationally constrained core, enhancing binding affinity and selectivity in drug design. Meanwhile, the phenyl ring with substituents at the 5-position (bromo) and 2-position (methoxy) introduces electronic and steric effects that can modulate the compound's pharmacological properties. The nitrile group at the 1-position of the cyclobutane provides an additional site for chemical modification, enabling further derivatization to explore diverse pharmacological profiles.

In recent years, there has been growing interest in leveraging such structurally complex molecules for therapeutic applications. The combination of aromatic and heterocyclic components in 1-(5-bromo-2-methoxyphenyl)cyclobutane-1-carbonitrile aligns well with current trends in drug discovery, where multi-target interactions are often sought after to achieve synergistic effects. This compound has been explored in various preclinical studies as a potential candidate for addressing multiple disease pathways simultaneously.

One of the most compelling aspects of 1-(5-bromo-2-methoxyphenyl)cyclobutane-1-carbonitrile is its versatility in medicinal chemistry applications. The bromo and methoxy substituents on the phenyl ring offer handles for further functionalization through cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely used in constructing biaryl structures prevalent in many drugs. Additionally, the nitrile group can be hydrolyzed to an amide or reduced to an amine, providing access to a range of derivatives with different biological activities.

Recent advancements in computational chemistry have also facilitated the exploration of 1-(5-bromo-2-methoxyphenyl)cyclobutane-1-carbonitrile's potential as a drug candidate. Molecular docking studies have revealed that this compound can interact with various biological targets, including enzymes and receptors implicated in cancer, inflammation, and neurodegenerative diseases. These computational findings have guided experimental efforts to optimize its pharmacokinetic properties and enhance its therapeutic efficacy.

The synthesis of 1-(5-bromo-2-methoxyphenyl)cyclobutane-1-carbonitrile represents another area of interest within the synthetic community. The construction of the cyclobutane ring can be achieved through various methods, including cycloaddition reactions or cyclization strategies. Given its significance in drug discovery, efficient synthetic routes have been developed to ensure scalability and cost-effectiveness for industrial applications. These synthetic approaches often involve multi-step sequences that highlight the compound's complexity and the expertise required to produce it in high purity.

From a medicinal chemistry perspective, 1-(5-bromo-2-methoxyphenyl)cyclobutane-1-carbonitrile serves as an excellent starting point for structure-based drug design. Its unique structural features allow medicinal chemists to systematically modify specific regions while maintaining overall structural integrity. This flexibility is crucial for optimizing lead compounds into viable drug candidates that meet stringent pharmacological requirements.

The potential applications of 1-(5-bromo-2-methoxyphenyl)cyclobutane-1-carbonitrile extend beyond traditional pharmaceuticals. Its structural motifs have been explored in materials science and agrochemical research, where similar scaffolds exhibit interesting properties relevant to these fields. This interdisciplinary relevance underscores the compound's broad utility and highlights its importance as a building block for innovation.

In conclusion, 1-(5-bromo-2-methoxyphenyl)cyclobutane-1-carbonitrile (CAS No. 1260654-94-1) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with its rich reactivity profile, make it an attractive scaffold for designing novel bioactive molecules. As research continues to uncover new applications and synthetic strategies for this compound, its importance in advancing therapeutic interventions is likely to grow further.